Cas no 2248416-15-9 (4-(Difluoromethyl)-2-ethylbenzoic acid)
4-(Difluoromethyl)-2-ethylbenzoic acid is a fluorinated benzoic acid derivative characterized by the presence of a difluoromethyl group at the 4-position and an ethyl substituent at the 2-position of the aromatic ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the ethyl substitution can influence steric and electronic properties. Its carboxylic acid functionality allows for further derivatization, making it a valuable building block in medicinal chemistry and material science applications. The compound is typically handled under standard laboratory conditions.
2248416-15-9 structure
Product Name:4-(Difluoromethyl)-2-ethylbenzoic acid
CAS No:2248416-15-9
MF:C10H10F2O2
MW:200.182010173798
CID:6369609
PubChem ID:53430235
Update Time:2025-05-27
4-(Difluoromethyl)-2-ethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(difluoromethyl)-2-ethylbenzoic acid
- EN300-6509579
- 2248416-15-9
- 4-(Difluoromethyl)-2-ethylbenzoic acid
-
- Inchi: 1S/C10H10F2O2/c1-2-6-5-7(9(11)12)3-4-8(6)10(13)14/h3-5,9H,2H2,1H3,(H,13,14)
- InChI Key: KHKWFXRJTRXVTD-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(=O)O)=C(C=1)CC)F
Computed Properties
- Exact Mass: 200.06488588g/mol
- Monoisotopic Mass: 200.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
4-(Difluoromethyl)-2-ethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509579-0.05g |
4-(difluoromethyl)-2-ethylbenzoic acid |
2248416-15-9 | 95.0% | 0.05g |
$1236.0 | 2025-03-14 | |
| Enamine | EN300-6509579-0.1g |
4-(difluoromethyl)-2-ethylbenzoic acid |
2248416-15-9 | 95.0% | 0.1g |
$1295.0 | 2025-03-14 | |
| Enamine | EN300-6509579-0.25g |
4-(difluoromethyl)-2-ethylbenzoic acid |
2248416-15-9 | 95.0% | 0.25g |
$1354.0 | 2025-03-14 | |
| Enamine | EN300-6509579-0.5g |
4-(difluoromethyl)-2-ethylbenzoic acid |
2248416-15-9 | 95.0% | 0.5g |
$1412.0 | 2025-03-14 | |
| Enamine | EN300-6509579-1.0g |
4-(difluoromethyl)-2-ethylbenzoic acid |
2248416-15-9 | 95.0% | 1.0g |
$1472.0 | 2025-03-14 | |
| Enamine | EN300-6509579-2.5g |
4-(difluoromethyl)-2-ethylbenzoic acid |
2248416-15-9 | 95.0% | 2.5g |
$2884.0 | 2025-03-14 | |
| Enamine | EN300-6509579-5.0g |
4-(difluoromethyl)-2-ethylbenzoic acid |
2248416-15-9 | 95.0% | 5.0g |
$4267.0 | 2025-03-14 | |
| Enamine | EN300-6509579-10.0g |
4-(difluoromethyl)-2-ethylbenzoic acid |
2248416-15-9 | 95.0% | 10.0g |
$6328.0 | 2025-03-14 |
4-(Difluoromethyl)-2-ethylbenzoic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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